Cas no 1805066-83-4 (6-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxamide)

• Product Name: 6-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxamide
• CAS No: 1805066-83-4
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4895687
• Update Time: 2025-06-12

6-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxamide

• Inchi： 1S/C9H10F2N2O2/c1-4-7(15-2)5(9(12)14)3-6(13-4)8(10)11/h3,8H,1-2H3,(H2,12,14)
• InChI Key： TVJLYVVLWMVDHJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(N)=O)=C(C(C)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2

Additional information on 6-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxamide

Comprehensive Overview of 6-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxamide (CAS No. 1805066-83-4)

The compound 6-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxamide (CAS No. 1805066-83-4) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a difluoromethyl group and a methoxy substituent, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for fluorinated compounds like 6-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxamide has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing focus on AI-driven drug design and green chemistry, where computational tools are used to optimize molecular properties. The compound’s carboxamide moiety also makes it a candidate for targeting enzymes involved in inflammatory pathways and neurological disorders, topics frequently searched in academic and industrial databases.

From a synthetic chemistry perspective, CAS No. 1805066-83-4 exemplifies the innovation in heterocyclic chemistry. Its pyridine core is a versatile scaffold, often explored in medicinal chemistry for its ability to modulate protein-ligand interactions. The incorporation of fluorine atoms is a strategic choice, as it improves lipophilicity and binding affinity—a hot topic in fragment-based drug discovery. These attributes make the compound a subject of patents and publications, particularly in journals focusing on organic synthesis and bioactive molecules.

The agrochemical industry has also shown interest in 6-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxamide due to its potential as a pesticide intermediate. With global emphasis on food security and reduced environmental impact, researchers are investigating its role in developing next-generation crop protection agents. Its methoxy group could contribute to selective herbicidal activity, addressing common search queries like "eco-friendly pesticides" and "low-toxicity agrochemicals."

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, a recurring theme in quality control discussions. The compound’s stability under various pH and temperature conditions is another area of study, reflecting the broader interest in formulation science and drug delivery systems.

In summary, 6-(Difluoromethyl)-3-methoxy-2-methylpyridine-4-carboxamide (CAS No. 1805066-83-4) represents a convergence of cutting-edge chemistry and applied science. Its relevance to healthcare innovation and agricultural sustainability ensures its place in ongoing research, making it a compound to watch in the coming years. For those exploring structure-activity relationships or molecular optimization, this pyridine derivative offers a compelling case study.